Cas no 905695-89-8 (2-{3-(4-methoxyphenyl)-6-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{3-(4-methoxyphenyl)-6-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 905695-89-8
• Molecular Formula: C₂₀H₂₀N₄O₄S₂
• Molecular Weight: 444.527201652527
• CID: 5981580
• PubChem ID: 4200565

2-{3-(4-methoxyphenyl)-6-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Properties

Names and Identifiers

• 2-{3-(4-methoxyphenyl)-6-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• Acetamide, N-(5-methyl-3-isoxazolyl)-2-[[3,4,6,7-tetrahydro-3-(4-methoxyphenyl)-6-methyl-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-
• MLS001238057
• 2-{[3-(4-methoxyphenyl)-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• AKOS024587605
• F0612-0725
• 2-((3-(4-methoxyphenyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide
• 2-[[3-(4-methoxyphenyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• SMR000805981
• 905695-89-8
• CHEMBL2138170

• InChIKey： AXPQSQAUBWUDTB-UHFFFAOYSA-N
• Inchi： 1S/C20H20N4O4S2/c1-11-8-16(23-28-11)22-17(25)10-29-20-21-15-9-12(2)30-18(15)19(26)24(20)13-4-6-14(27-3)7-5-13/h4-8,12H,9-10H2,1-3H3,(H,22,23,25)
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1N(C2=CC=C(OC)C=C2)C(=O)C2SC(C)CC=2N=1

Computed Properties

• Exact Mass: 444.09259748g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 444.09259748g/mol
• Heavy Atom Count: 30
• Complexity: 751
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• pka: 11.67±0.70(Predicted)
• Density: 1.48±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines